Cas no 468-82-6 ((-)-cativsaeure)
(-)-cativsaeure structure
Product Name:(-)-cativsaeure
CAS No:468-82-6
MF:C20H34O2
MW:306.482766628265
CID:2020003
Update Time:2025-04-21
(-)-cativsaeure Chemical and Physical Properties
Names and Identifiers
-
- (-)-cativsaeure
- Cativic acid
- Labda-7-ene-15-oic acid
- (13S)-7-Labden-15-oic acid
- Delta7-Eperuic acid
-
- Inchi： 1S/C20H34O2/c1-14(13-18(21)22)7-9-16-15(2)8-10-17-19(3,4)11-6-12-20(16,17)5/h8,14,16-17H,6-7,9-13H2,1-5H3,(H,21,22)
- InChI Key： FEENGIUGOPKQTF-UHFFFAOYSA-N
- SMILES： CC(CC(=O)O)CCC1C2(C(C(CCC2)(C)C)CC=C1C)C
Computed Properties
- Exact Mass: 306.256
- Monoisotopic Mass: 306.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 7.908
(-)-cativsaeure Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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